Cas no 675148-45-5 (1H-Imidazole-2-methanol, 1-methyl-4-phenyl-)

• Product Name: 1H-Imidazole-2-methanol, 1-methyl-4-phenyl-
• CAS No: 675148-45-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1717174
• PubChem ID: 23076602
• Update Time: 2025-04-21

1H-Imidazole-2-methanol, 1-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, 1-methyl-4-phenyl-
• (1-methyl-4-phenyl-1H-imidazol-2-yl)-methanol
• SCHEMBL259475
• BPPPWBBZFYRRBI-UHFFFAOYSA-N
• (1-methyl-4-phenyl-1H-imidazol-2-yl)methanol
• 675148-45-5
• DB-353214

• Inchi： 1S/C11H12N2O/c1-13-7-10(12-11(13)8-14)9-5-3-2-4-6-9/h2-7,14H,8H2,1H3
• InChI Key： BPPPWBBZFYRRBI-UHFFFAOYSA-N
• SMILES： OCC1=NC(C2C=CC=CC=2)=CN1C

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05